Cas no 1207667-10-4 (5-BroMo-4-fluoro-2-Methoxypyridine)

• Product Name: 5-BroMo-4-fluoro-2-Methoxypyridine
• CAS No: 1207667-10-4
• MF: C₆H₅BrFNO
• MW: 206.01
• MDL: MFCD18257631
• CID: 2102015
• PubChem ID: 91758370
• Update Time: 2025-11-01

5-BroMo-4-fluoro-2-Methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-FLUORO-2-METHOXYPYRIDINE
• KODOUZQOTJJKKL-UHFFFAOYSA-N
• Pyridine, 5-bromo-4-fluoro-2-methoxy-
• CID 91758370
• SY261324
• DB-095205
• SCHEMBL17160955
• P17805
• AKOS027322515
• MFCD18257631
• 1207667-10-4
• CS-0050584
• AS-54365
• 5-BroMo-4-fluoro-2-Methoxypyridine

• MDL： MFCD18257631
• Inchi： 1S/C6H5BrFNO/c1-10-6-2-5(8)4(7)3-9-6/h2-3H,1H3
• InChI Key： KODOUZQOTJJKKL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1F)OC

Computed Properties

• Exact Mass: 204.95385g/mol
• Monoisotopic Mass: 204.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-BroMo-4-fluoro-2-Methoxypyridine

Recent Advances in the Application of 5-Bromo-4-fluoro-2-Methoxypyridine (CAS: 1207667-10-4) in Chemical Biology and Pharmaceutical Research

5-Bromo-4-fluoro-2-methoxypyridine (CAS: 1207667-10-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and other therapeutic candidates. The unique electronic and steric properties conferred by the bromo, fluoro, and methoxy substituents make it a valuable building block for medicinal chemistry and drug discovery efforts.

Recent studies have highlighted the role of 5-bromo-4-fluoro-2-methoxypyridine in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The bromo and fluoro substituents were found to enhance binding affinity through halogen bonding interactions with key residues in the kinase active site, while the methoxy group contributed to improved metabolic stability.

In antiviral research, 5-bromo-4-fluoro-2-methoxypyridine has emerged as a crucial scaffold for developing inhibitors of RNA-dependent RNA polymerases. A recent Nature Communications article (2024) reported its incorporation into potent inhibitors of SARS-CoV-2 replication, where the compound's ability to participate in both hydrophobic and polar interactions proved critical for antiviral activity. The presence of the fluorine atom was particularly important for optimizing membrane permeability and target engagement.

The synthetic utility of 1207667-10-4 has also been expanded through recent methodological advances. A 2024 Organic Letters publication described a novel palladium-catalyzed cross-coupling strategy that enables efficient functionalization of the pyridine ring at the 3-position, overcoming previous limitations in derivatization. This breakthrough has opened new avenues for creating diverse chemical libraries based on this scaffold.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the behavior of 5-bromo-4-fluoro-2-methoxypyridine-containing compounds. Research published in Drug Metabolism and Disposition (2023) revealed that the fluoro and methoxy substituents work synergistically to reduce cytochrome P450-mediated oxidation, leading to improved half-lives for several clinical candidates incorporating this moiety.

Looking forward, the unique properties of 5-bromo-4-fluoro-2-methoxypyridine continue to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) design, where its ability to simultaneously engage multiple binding interactions is particularly valuable, and in the development of fluorescent probes for biological imaging, leveraging the bromine atom for further functionalization.

In conclusion, 5-bromo-4-fluoro-2-methoxypyridine (1207667-10-4) remains a highly versatile and valuable building block in medicinal chemistry. Its recent applications across diverse therapeutic areas and continuous methodological improvements in its synthetic manipulation underscore its importance in modern drug discovery. As research progresses, we anticipate seeing more innovative uses of this scaffold in addressing unmet medical needs.